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Compound of Interest

Compound Name: BRD5018

Cat. No.: B15582468 Get Quote

BRD5018: A Technical Guide for Researchers
An In-depth Analysis of the Novel Antimalarial Agent BRD5018, Focusing on its Chemical

Structure, Physicochemical Properties, Mechanism of Action, and Preclinical Profile.

This technical guide provides a comprehensive overview of BRD5018, a promising antimalarial

candidate developed through a collaboration between the Broad Institute and Eisai Inc.

BRD5018 has demonstrated a novel mechanism of action and shows potent efficacy against

multiple stages of the malaria parasite, positioning it as a critical tool in the fight against drug-

resistant malaria. This document is intended for researchers, scientists, and drug development

professionals.

Chemical Structure and Physicochemical Properties
BRD5018 is a structurally complex bicyclic azetidine derivative. Its development originated

from a diversity-oriented synthesis (DOS) approach, which is designed to generate novel and

diverse small-molecule scaffolds. The compound is synthesized as a white crystalline solid

through an entirely crystallization-based route, which avoids the need for chromatographic

purification, enhancing scalability and quality control.

Table 1: Chemical and Physicochemical Properties of BRD5018
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Property Value Source

IUPAC Name

(3S,4R,8R,9S,10S)-10-

[(dimethylamino)methyl]-3,4-

dihydroxy-N-(4-

methoxyphenyl)-9-[4-(2-

phenylethynyl)phenyl]-1,6-

diazabicyclo[6.2.0]decane-6-

carboxamide

InvivoChem

CAS Number 2245231-51-8 InvivoChem

Molecular Formula C₃₃H₃₈N₄O₄ [1]

Exact Mass 554.289 g/mol [1]

Physical Form White Crystalline Solid

LogD (pH 7.0) 3.2 DoD Report

pKa Values <3, 8.2, 8.9 DoD Report

Solubility
Poor solubility at neutral pH.

May dissolve in DMSO.
DoD Report,[1]

Hydrogen Bond Donors 3 [1]

Hydrogen Bond Acceptors 6 [1]

Rotatable Bond Count 7 [1]

Mechanism of Action: Inhibition of Phenylalanyl-
tRNA Synthetase
BRD5018 employs a novel mechanism of action to exert its antimalarial effects. It selectively

inhibits the cytosolic phenylalanyl-tRNA synthetase (cPheRS) of the Plasmodium parasite.[2]

This enzyme is crucial for protein synthesis, as it catalyzes the attachment of the amino acid

phenylalanine to its corresponding tRNA molecule. By inhibiting this step, BRD5018 effectively

halts protein production, leading to parasite death. A key advantage of this target is its

distinction from the human cPheRS enzyme, which BRD5018 weakly inhibits.[2] This selectivity

is a critical factor in its favorable safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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